2-(2-Methoxy-benzyl)-2H-pyrazol-3-ylamine
Overview
Description
“2-(2-Methoxy-benzyl)-2H-pyrazol-3-ylamine” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, a methoxybenzyl group, and an amine group .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds such as N-(2-methoxybenzyl)-acetamide have been synthesized from amide derivatives .Chemical Reactions Analysis
The chemical reactions of this compound would depend on the specific conditions and reagents used. Alcohols, for example, can undergo a variety of reactions, including conversion into alkyl halides, tosylates, and esters .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For example, 2-Methoxybenzyl alcohol, a related compound, is a colorless to light yellow liquid .Scientific Research Applications
Recent Progress in Biological Activities of Synthesized Phenothiazines
This review highlights the medicinal chemistry investigations of new phenothiazine derivatives, exhibiting a broad spectrum of biological activities such as antibacterial, antifungal, anticancer, and more. The focus is on the interaction of these compounds with biological systems through pharmacophoric substituents and the multicyclic ring system, showcasing their potential in drug discovery (Pluta, Morak-Młodawska, & Jeleń, 2011).
Fascinating Variability in the Chemistry and Properties of Pyridine-Based Compounds
This review discusses the chemistry of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine compounds, highlighting their spectroscopic properties, structures, and biological activities. It underscores the importance of these compounds in various applications, including their potential as antimicrobial agents (Boča, Jameson, & Linert, 2011).
Osthole: A Review on Its Bioactivities and Pharmacological Properties
Osthole is detailed for its neuroprotective, osteogenic, immunomodulatory, anticancer, and other pharmacological actions. This review suggests the versatility of such compounds in medical applications, demonstrating the potential of structurally complex molecules in therapeutic applications (Zhang, Leung, Cheung, & Chan, 2015).
Recent Advances in the Therapeutic Applications of Pyrazolines
This literature highlights the diverse biological properties of pyrazoline derivatives, including antimicrobial, anti-inflammatory, and anticancer activities. The significance of such heterocyclic compounds in drug development is emphasized, providing a context for the exploration of similar compounds like "2-(2-Methoxy-benzyl)-2H-pyrazol-3-ylamine" (Shaaban, Mayhoub, & Farag, 2012).
A Concise Review on the Synthesis of Pyrazole Heterocycles
This review provides insights into the methodologies for synthesizing pyrazole heterocycles, underlining their importance in producing biologically active compounds. It highlights the broad spectrum of pharmacological effects associated with pyrazole derivatives, relevant to the study of "this compound" (Dar & Shamsuzzaman, 2015).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes in the body .
Mode of Action
It’s worth noting that similar compounds often work by binding to their target receptors or enzymes, thereby modulating their activity .
Biochemical Pathways
It’s likely that the compound could influence several pathways, given the complex nature of biochemical interactions .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
The compound’s interaction with its targets could potentially lead to a range of cellular responses .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(2-Methoxy-benzyl)-2H-pyrazol-3-ylamine. Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets .
Safety and Hazards
properties
IUPAC Name |
2-[(2-methoxyphenyl)methyl]pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-15-10-5-3-2-4-9(10)8-14-11(12)6-7-13-14/h2-7H,8,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDPAXNCKZIOPJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2C(=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20390298 |
Source
|
| Record name | 2-(2-Methoxy-benzyl)-2H-pyrazol-3-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20390298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3528-46-9 |
Source
|
| Record name | 1-[(2-Methoxyphenyl)methyl]-1H-pyrazol-5-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3528-46-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Methoxy-benzyl)-2H-pyrazol-3-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20390298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2-Methoxybenzyl)-1H-pyrazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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